Cas no 1805315-86-9 (2-(Bromomethyl)-3-chloro-6-(difluoromethyl)pyridine)

• Product Name: 2-(Bromomethyl)-3-chloro-6-(difluoromethyl)pyridine
• CAS No: 1805315-86-9
• MF: C₇H₅BrClF₂N
• MW: 256.475106954575
• CID: 4926567
• Update Time: 2025-05-19

2-(Bromomethyl)-3-chloro-6-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-chloro-6-(difluoromethyl)pyridine

• Inchi： 1S/C7H5BrClF2N/c8-3-6-4(9)1-2-5(12-6)7(10)11/h1-2,7H,3H2
• InChI Key： MLYWRKARJGBFGU-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC=C(C(F)F)N=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• XLogP3: 2.7
• Topological Polar Surface Area: 12.9

Additional information on 2-(Bromomethyl)-3-chloro-6-(difluoromethyl)pyridine

Research Brief on 2-(Bromomethyl)-3-chloro-6-(difluoromethyl)pyridine (CAS: 1805315-86-9) in Chemical Biology and Pharmaceutical Applications

2-(Bromomethyl)-3-chloro-6-(difluoromethyl)pyridine (CAS: 1805315-86-9) is a halogenated pyridine derivative that has recently garnered significant attention in chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of agrochemicals and pharmaceuticals. Its unique structural features, including the bromomethyl and difluoromethyl substituents, make it a valuable building block for the construction of complex molecules with potential therapeutic or agrochemical applications.

Recent studies have explored the synthetic utility of 2-(Bromomethyl)-3-chloro-6-(difluoromethyl)pyridine in nucleophilic substitution reactions, where the bromomethyl group acts as an excellent leaving group. This reactivity has been leveraged to create novel heterocyclic compounds with enhanced biological activity. For instance, researchers have successfully utilized this compound in the synthesis of pyridine-based inhibitors targeting specific enzymes involved in disease pathways, such as kinases and proteases.

In the agrochemical sector, derivatives of 2-(Bromomethyl)-3-chloro-6-(difluoromethyl)pyridine have shown promising pesticidal activity. The difluoromethyl group, in particular, has been found to improve the metabolic stability and bioavailability of these compounds, making them more effective as crop protection agents. Recent patent filings indicate that several major agrochemical companies are actively developing new products based on this chemical scaffold.

From a pharmacological perspective, the compound's ability to serve as a precursor for fluorinated pharmaceuticals is of particular interest. Fluorination is a common strategy in drug design to enhance metabolic stability, membrane permeability, and target binding affinity. The presence of both chlorine and fluorine atoms in the molecule offers multiple sites for further chemical modifications, allowing for the fine-tuning of physicochemical properties.

Recent advancements in synthetic methodology have improved the production efficiency of 2-(Bromomethyl)-3-chloro-6-(difluoromethyl)pyridine. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an optimized three-step synthesis route starting from commercially available 2,3-dichloro-6-methylpyridine, achieving an overall yield of 68%. This development has made the compound more accessible for research and development purposes.

Safety and handling considerations for this compound have also been addressed in recent literature. The bromomethyl group makes it a potential alkylating agent, requiring proper protective measures during laboratory handling. However, its stability under standard storage conditions (room temperature, inert atmosphere) makes it practical for widespread use in research settings.

Looking forward, the unique properties of 2-(Bromomethyl)-3-chloro-6-(difluoromethyl)pyridine position it as a key intermediate in the development of next-generation pharmaceuticals and agrochemicals. Ongoing research is exploring its application in PROTAC (Proteolysis Targeting Chimera) technology and as a building block for covalent inhibitors. The compound's versatility and the growing interest in fluorinated bioactive molecules suggest that its importance in chemical biology will continue to expand in the coming years.